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Compound of Interest

Compound Name: YS-49

Cat. No.: B8022649 Get Quote

For Immediate Release

This technical whitepaper provides an in-depth overview of YS-49, a notable compound in

ongoing pharmacological research. Tailored for researchers, scientists, and professionals in

drug development, this document outlines the chemical properties, biological activities, and key

signaling pathways associated with YS-49.

Chemical Identification and Properties
YS-49 is a synthetic compound with significant biological activity. Its unique chemical structure

underpins its mechanism of action in various cellular models.

CAS Number: 132836-42-1[1][2]

Synonyms:

YS49

YS 49

1,2,3,4-Tetrahydro-1-(1-naphthalenylmethyl)-6,7-Isoquinolinediol hydrobromide monohydrate

1-alpha-naphthylmethyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline

1-(naphthalen-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline-6,7-diol Hydrobromide
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6,7-isoquinolinediol, 1,2,3,4-tetrahydro-1-(1-naphthalenylmethyl)-, hydrobromide

Physicochemical Properties
A summary of the key physicochemical properties of YS-49 is presented in the table below for

easy reference.

Property Value Source

Molecular Formula C₂₀H₁₉NO₂·HBr [1]

Molecular Weight 386.28 g/mol [1]

Appearance Solid [1]

Purity ≥98% (HPLC) [1]

Solubility
Soluble in water (>10 mg/mL)

and DMSO
[1]

Storage 2-8°C [1]

Biological Activity and Mechanism of Action
YS-49 is recognized primarily as a potent activator of the PI3K/Akt signaling pathway. This

activity is central to its observed effects on cellular processes such as proliferation, survival,

and differentiation. Furthermore, YS-49 has been shown to modulate the RhoA/PTEN signaling

cascade, positioning it as a compound of interest for investigating cellular signaling crosstalk.

PI3K/Akt Pathway Activation
YS-49 promotes the phosphorylation and subsequent activation of key proteins in the PI3K/Akt

pathway. This signaling cascade is crucial for regulating cell growth, survival, and metabolism.

The activation of this pathway by YS-49 has been observed to enhance osteoblast

differentiation, suggesting its potential therapeutic application in bone regeneration.

Modulation of RhoA/PTEN Signaling
Research indicates that YS-49 can reduce the activation of RhoA and its downstream effector,

PTEN. The RhoA pathway is involved in regulating the cytoskeleton, cell migration, and
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proliferation. PTEN is a well-known tumor suppressor that antagonizes the PI3K/Akt pathway.

By modulating this axis, YS-49 can influence a range of cellular behaviors.

Effects on Angiotensin II-Stimulated Pathways
YS-49 has been demonstrated to inhibit the proliferation of vascular smooth muscle cells

stimulated by angiotensin II. This effect is mediated through the induction of heme oxygenase-1

(HO-1), which in turn suppresses the production of reactive oxygen species (ROS) and the

phosphorylation of JNK.

Inhibition of Inducible Nitric Oxide Synthase (iNOS)
Studies have also revealed that YS-49 can prevent the expression of inducible nitric oxide

synthase (iNOS) in vascular smooth muscle cells and macrophages. Overproduction of nitric

oxide by iNOS is implicated in various inflammatory conditions.

Key Signaling Pathways
The following diagrams, generated using Graphviz, illustrate the primary signaling pathways

modulated by YS-49.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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